3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone

• Molecular Formula: C21H16ClNO3S
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-3-(4-nitrophenyl)-1-phenylpropan-1-one
• InChI: InChI=1S/C21H16ClNO3S/c22-17-8-12-19(13-9-17)27-21(14-20(24)15-4-2-1-3-5-15)16-6-10-18(11-7-16)23(25)26/h1-13,21H,14H2
• InChI Key: KHDDGRFZOGJREM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CC(C2=CC=C(C=C2)[N+](=O)[O-])SC3=CC=C(C=C3)Cl

Description

3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone, also known as CNPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CNPP is a ketone-based compound that belongs to the class of arylalkyl ketones.

Mechanism of Action

The exact mechanism of action of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone is not fully understood. However, it is thought to exert its pharmacological effects through the modulation of various signaling pathways and receptors in the body. 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been shown to selectively bind to and inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators. Additionally, 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been shown to interact with the cannabinoid receptor CB1, which is involved in the regulation of pain perception and appetite.
Biochemical and Physiological Effects:
3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. It has also been shown to possess antioxidant properties, which may contribute to its neuroprotective effects. 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. However, the exact biochemical and physiological effects of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone in humans are not yet fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It exhibits potent pharmacological effects, making it a useful tool for investigating various physiological and pathological processes. However, 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone also has some limitations. It is a highly lipophilic compound, which may limit its solubility in aqueous solutions. Additionally, the exact mechanism of action of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the study of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone. Firstly, further investigation is needed to elucidate the exact mechanism of action of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone and its potential applications in various fields. Secondly, the development of more selective and potent analogs of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone may lead to the discovery of new therapeutic agents for the treatment of various diseases. Thirdly, the use of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone as a chemical probe in the field of neuroscience may lead to the discovery of new targets for the treatment of neurological disorders. Finally, the investigation of the pharmacokinetics and toxicity of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone in humans is necessary for its potential clinical applications.

Synthesis Methods

3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone can be synthesized through the reaction of 4-chlorothiophenol with 4-nitrobenzaldehyde and acetophenone in the presence of a base catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism, resulting in the formation of 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone. The purity and yield of the synthesized compound can be improved through various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent analgesic, anti-inflammatory, and antioxidant properties. 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has also been investigated for its potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 3-[(4-Chlorophenyl)sulfanyl]-3-{4-nitrophenyl}-1-phenyl-1-propanone has been studied for its potential as a chemical probe in the field of neuroscience to investigate the role of certain proteins and receptors in various physiological and pathological processes.